Cas no 65535-86-6 (3,3-dimethyl-1,5-dioxa-9-azaspiro5.5undecane)

• Product Name: 3,3-dimethyl-1,5-dioxa-9-azaspiro5.5undecane
• CAS No: 65535-86-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 2794088
• PubChem ID: 12394769
• Update Time: 2025-10-25

3,3-dimethyl-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1,5-dioxa-9-azaspiro5.5undecane
• EN300-64708
• CS-0253550
• AKOS022971079
• QCA53586
• DTXSID20496148
• Z994511534
• 65535-86-6

• Inchi： 1S/C10H19NO2/c1-9(2)7-12-10(13-8-9)3-5-11-6-4-10/h11H,3-8H2,1-2H3
• InChI Key： YLYCRECLQBDSHW-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COC21CCNCC2

Computed Properties

• Exact Mass: 185.141578849Da
• Monoisotopic Mass: 185.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 3,3-dimethyl-1,5-dioxa-9-azaspiro5.5undecane

3,3-Dimethyl-1,5-Dioxa-9-Azaspiro[5.5]Undecane: A Comprehensive Overview

3,3-Dimethyl-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 65535-86-6) is a unique organic compound with a spirocyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a five-membered and a six-membered ring system, with the nitrogen atom serving as the bridgehead. The presence of two methyl groups at the 3-position adds to its structural complexity and functional diversity.

The synthesis of 3,3-dimethyl-1,5-dioxa-9-azaspiro[5.5]undecane has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of this compound with high enantiomeric excess, making it a valuable intermediate in drug discovery processes. The compound's spiro structure is particularly advantageous in medicinal chemistry due to its ability to mimic complex natural product frameworks.

From a pharmacological perspective, 3,3-dimethyl-1,5-dioxa-9-azaspiro[5.5]undecane has shown promising activity in preclinical studies targeting various disease states. Its nitrogen-containing ring system contributes to its ability to interact with biological targets such as G-protein coupled receptors (GPCRs) and ion channels. Recent research has highlighted its potential as a modulator of ionotropic glutamate receptors, which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's.

The physical and chemical properties of CAS No. 65535-86-6 have been thoroughly characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its conformational flexibility and stereochemical preferences, which are critical for understanding its biological activity. The compound's solubility profile and metabolic stability have also been evaluated, further underscoring its potential as a drug candidate.

In terms of applications, 3,3-dimethyl-1,5-dioxa-9-azaspiro[5.5]undecane has found utility in both academic research and industrial settings. Its use as a building block in total synthesis has facilitated the construction of complex natural products with intricate architectures. Additionally, its role as a chiral ligand in asymmetric catalysis has opened new avenues for enantioselective synthesis of bioactive molecules.

Recent breakthroughs in computational chemistry have further enhanced our understanding of CAS No. 65535-86-6's interactions with biological systems. Advanced molecular modeling techniques have allowed researchers to predict binding affinities and optimize lead compounds derived from this spirocyclic framework. These computational tools are complemented by experimental validation studies that confirm the theoretical predictions and guide further optimization efforts.

In conclusion, 3,3-dimethyl-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 65535-86-6) stands out as a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique spirocyclic structure combined with functional groups at strategic positions makes it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing therapeutic development.